Cetylpyridinium bromide Cetylpyridinium bromide Cetylpyridinium bromide is a pyridinium salt that has N-hexadecylpyridinium as the cation and bromide as the anion. It has a role as a surfactant, an antiseptic drug and an EC 2.7.11.18 (myosin-light-chain kinase) inhibitor. It is a pyridinium salt and a bromide salt.
Brand Name: Vulcanchem
CAS No.: 140-72-7
VCID: VC21028576
InChI: InChI=1S/C21H38N.BrH/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19-22-20-17-15-18-21-22;/h15,17-18,20-21H,2-14,16,19H2,1H3;1H/q+1;/p-1
SMILES: CCCCCCCCCCCCCCCC[N+]1=CC=CC=C1.[Br-]
Molecular Formula: C21H38N.Br
C21H38BrN
Molecular Weight: 384.4 g/mol

Cetylpyridinium bromide

CAS No.: 140-72-7

Cat. No.: VC21028576

Molecular Formula: C21H38N.Br
C21H38BrN

Molecular Weight: 384.4 g/mol

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Cetylpyridinium bromide - 140-72-7

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Description Cetylpyridinium bromide is a pyridinium salt that has N-hexadecylpyridinium as the cation and bromide as the anion. It has a role as a surfactant, an antiseptic drug and an EC 2.7.11.18 (myosin-light-chain kinase) inhibitor. It is a pyridinium salt and a bromide salt.
CAS No. 140-72-7
Molecular Formula C21H38N.Br
C21H38BrN
Molecular Weight 384.4 g/mol
IUPAC Name 1-hexadecylpyridin-1-ium;bromide
Standard InChI InChI=1S/C21H38N.BrH/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19-22-20-17-15-18-21-22;/h15,17-18,20-21H,2-14,16,19H2,1H3;1H/q+1;/p-1
Standard InChI Key DVBJBNKEBPCGSY-UHFFFAOYSA-M
SMILES CCCCCCCCCCCCCCCC[N+]1=CC=CC=C1.[Br-]
Canonical SMILES CCCCCCCCCCCCCCCC[N+]1=CC=CC=C1.[Br-]
Colorform Cream-colored, waxy solid
Melting Point 64.5 °C

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